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Compound of Interest

Compound Name: Mercury;dihydrate

Cat. No.: B15399114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of common hydrated mercury salts, focusing on

their chemical and physical properties, stability, and toxicity. The information is intended to

assist researchers in selecting the appropriate mercury salt for their specific application, with a

strong emphasis on safety and handling. All quantitative data is presented in tabular format for

ease of comparison, and detailed experimental protocols for key characterization techniques

are provided.

Comparative Data of Hydrated Mercury Salts
The following table summarizes the key properties of several hydrated mercury salts. It is

important to note that properties can be influenced by the degree of hydration and experimental

conditions.
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Property

Mercury(I)
Nitrate
Dihydrate
(Hg₂(NO₃)₂·2H₂
O)

Mercury(II)
Nitrate
Monohydrate
(Hg(NO₃)₂·H₂O)

Mercury(II)
Chloride
(Hydrated
forms exist)

Mercury(II)
Sulfate
(Hydrated
forms exist)

Molar Mass 561.22 g/mol 342.62 g/mol [1]
271.50 g/mol

(anhydrous)[2]

296.65 g/mol

(anhydrous)[3]

Appearance

White to yellow

crystalline

powder[4][5]

White crystalline

or powdery

substance[6]

White crystalline

solid[7]

White granules

or crystalline

powder[8]

Solubility in

Water
20 g/L at 20°C[9]

Soluble[6][10]

[11]

7.4 g/100 mL at

20°C

(anhydrous)[7]

[12]

Decomposes in

water[3][8][13]

Melting/Decomp

osition Point

Decomposes at

70°C[4]
79°C[6][10][14]

277°C

(anhydrous)[2]

Decomposes

above 450°C[13]

Oral LD50 (rat) 170 mg/kg[4] 26 mg/kg[15] 1 mg/kg[16][17] 57 mg/kg[18]

Experimental Protocols
Determination of Water Solubility
A standard method for determining the aqueous solubility of a salt involves preparing a

saturated solution at a specific temperature.

Sample Preparation: Add an excess of the hydrated mercury salt to a known volume of

deionized water in a sealed container.

Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached.

Separation: Allow the undissolved solid to settle. Carefully extract a known volume of the

supernatant liquid, ensuring no solid particles are transferred. Filtration through a membrane

filter (e.g., 0.22 µm) may be necessary.
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Quantification: Determine the concentration of mercury in the supernatant using a suitable

analytical technique, such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or

cold vapor atomic absorption spectroscopy.

Calculation: Express the solubility in grams per 100 mL of water.

Thermal Stability Analysis (Thermogravimetric Analysis
- TGA)
TGA is employed to determine the thermal stability and the content of water of hydration.

Instrument Setup: Calibrate the TGA instrument for temperature and mass.

Sample Preparation: Place a small, accurately weighed amount of the hydrated salt (typically

5-10 mg) into an inert crucible (e.g., alumina).

Analysis: Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant

heating rate (e.g., 10°C/min).

Data Interpretation: The TGA thermogram will show mass loss as a function of temperature.

The initial mass loss corresponds to the removal of water of hydration. Subsequent mass

losses at higher temperatures indicate decomposition of the anhydrous salt.

Visualizing Mechanisms and Workflows
To further elucidate the concepts discussed, the following diagrams have been generated using

the DOT language.
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Caption: Signaling pathway of mercury-induced toxicity.
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Caption: Workflow for characterization of hydrated mercury salts.
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Caption: Comparative acute oral toxicity of mercury salts.
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Solubility and Stability:

The solubility of hydrated mercury salts in water is a critical parameter for their use in aqueous

solutions. Mercury(I) nitrate dihydrate and mercury(II) nitrate monohydrate are soluble in water,

although the presence of a small amount of nitric acid is often necessary to prevent hydrolysis,

which can lead to the precipitation of basic mercury salts. In contrast, mercury(II) sulfate readily

decomposes in water to form an insoluble basic sulfate and sulfuric acid[8][13]. While hydrated

forms of mercury(II) chloride exist, the anhydrous form shows moderate solubility that

increases with temperature[7][12].

The thermal stability of these salts is also an important consideration. The hydrated nitrates

lose their water of hydration at relatively low temperatures. Mercury(I) nitrate dihydrate begins

to decompose around its melting point of 70°C[4]. Mercury(II) nitrate monohydrate is slightly

more stable, with a melting point of 79°C[6][10][14]. The anhydrous salts decompose at higher

temperatures, often yielding mercury oxides and toxic nitrogen oxides.

Toxicity:

All mercury compounds are highly toxic and must be handled with extreme caution. The toxicity

can vary depending on the oxidation state of mercury and the specific salt. As indicated in the

comparison table, mercury(II) salts are generally more acutely toxic than mercury(I) salts.

Mercury(II) chloride exhibits the highest acute oral toxicity among the salts compared, with an

LD50 in rats of just 1 mg/kg[16][17].

The primary mechanism of mercury toxicity involves the high affinity of mercuric ions (Hg²⁺) for

sulfhydryl (-SH) groups in proteins and enzymes. This interaction can lead to enzyme inhibition

and disruption of cellular processes. As depicted in the signaling pathway diagram, this can

induce oxidative stress through the generation of reactive oxygen species (ROS), leading to

mitochondrial damage and apoptosis. Key signaling pathways such as Akt/CREB, Keap1/Nrf2,

and NF-κB are known to be modulated by mercury-induced cellular stress.

Conclusion
The choice of a hydrated mercury salt for a particular research application depends on a

careful consideration of its properties. For applications requiring a soluble source of mercury(I)

ions, mercury(I) nitrate dihydrate is a suitable choice, though its stability is limited. For a soluble
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source of mercury(II) ions, mercury(II) nitrate monohydrate is an option. Mercury(II) chloride,

while also a source of mercury(II) ions, has exceptionally high toxicity that necessitates

stringent safety protocols. Mercury(II) sulfate is generally unsuitable for aqueous applications

due to its decomposition in water. Researchers must always consult the relevant Safety Data

Sheets (SDS) and adhere to strict safety protocols when handling any mercury compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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